![molecular formula C10H12N2O2 B3030533 6-Aminomethyl-4-methyl-4H-benzo[1,4]oxazin-3-one CAS No. 916303-91-8](/img/structure/B3030533.png)
6-Aminomethyl-4-methyl-4H-benzo[1,4]oxazin-3-one
Overview
Description
6-Aminomethyl-4-methyl-4H-benzo[1,4]oxazin-3-one is a chemical compound with the molecular formula C10H12N2O2 . It is a white solid with a molecular weight of 228.68 .
Molecular Structure Analysis
The InChI code for 6-Aminomethyl-4-methyl-4H-benzo[1,4]oxazin-3-one is 1S/C10H12N2O2.ClH/c1-12-8-4-7 (5-11)2-3-9 (8)14-6-10 (12)13;/h2-4H,5-6,11H2,1H3;1H . This indicates the presence of a benzoxazinone core structure with an aminomethyl and a methyl group attached.Physical And Chemical Properties Analysis
6-Aminomethyl-4-methyl-4H-benzo[1,4]oxazin-3-one is a white solid . Its molecular weight is 228.68 , and its molecular formula is C10H12N2O2 .Scientific Research Applications
Synthesis and Biological Activity
- Novel 1,3-benzoxazine and aminomethyl compounds, derivatives of 6-Aminomethyl-4-methyl-4H-benzo[1,4]oxazin-3-one, were synthesized from eugenol. These compounds showed potential bioactivity, as indicated by their toxicity in the brine shrimp lethality test, suggesting a possibility for further exploration of their bioactive properties (Rudyanto, Ekowati, Widiandani, Honda, & Dharmawangsa Dalam, 2014).
Antimicrobial Activity
- A study on the antimicrobial activity of benzo[b][1,4]oxazin-3(4H)-ones revealed potency against Gram-positive and Gram-negative bacteria and fungi. Fluorine atoms in certain compounds enhanced antimicrobial properties, providing insights for designing antimicrobial agents (Fang et al., 2011).
Corrosion Inhibition
- Benzoxazine derivatives, including 2-Methyl-4H-benzo[ d ][1,3]oxazin-4-one, were evaluated for their corrosion inhibition properties on mild steel in hydrochloric acid. The study found that the inhibition efficiency depended on the nitrogen content, concentration, and molecular weight of the inhibitors (Kadhim et al., 2017).
Synthesis Techniques
- An innovative synthesis method for 3,4-dihydro-2H-benzo[1,4]oxazines, including derivatives like 6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine-2-carbonitrile, was developed. This new method provides a pathway for synthesizing various 3,4-dihydro-2H-benzo[1,4]oxazine derivatives (詹淑婷, 2012).
Cytotoxicity Studies
- Some benzoxazine and aminomethyl derivatives of eugenol, related to 6-Aminomethyl-4-methyl-4H-benzo[1,4]oxazin-3-one, were studied for their in vitro cytotoxicity against the MCF-7 cancer cell line. The compounds exhibited varying levels of cytotoxicity, highlighting their potential in cancer research (Rudyanto, Widiandani, & Syahrani, 2015).
properties
IUPAC Name |
6-(aminomethyl)-4-methyl-1,4-benzoxazin-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c1-12-8-4-7(5-11)2-3-9(8)14-6-10(12)13/h2-4H,5-6,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSQKKHDRRCAMMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)COC2=C1C=C(C=C2)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301219295 |
Source
|
| Record name | 6-(Aminomethyl)-4-methyl-2H-1,4-benzoxazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301219295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
916303-91-8 |
Source
|
| Record name | 6-(Aminomethyl)-4-methyl-2H-1,4-benzoxazin-3(4H)-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=916303-91-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(Aminomethyl)-4-methyl-2H-1,4-benzoxazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301219295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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